Cas no 2138121-77-2 (3-(5-Bromo-2-methylcyclohexyl)-5-fluoropyridine)

• Product Name: 3-(5-Bromo-2-methylcyclohexyl)-5-fluoropyridine
• CAS No: 2138121-77-2
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5603273
• PubChem ID: 165747502
• Update Time: 2023-09-01

3-(5-Bromo-2-methylcyclohexyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methylcyclohexyl)-5-fluoropyridine
• EN300-1157457
• 2138121-77-2
• 3-(5-Bromo-2-methylcyclohexyl)-5-fluoropyridine

• Inchi： 1S/C12H15BrFN/c1-8-2-3-10(13)5-12(8)9-4-11(14)7-15-6-9/h4,6-8,10,12H,2-3,5H2,1H3
• InChI Key： OZZXRYMZXQROLJ-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2C=NC=C(C=2)F)C1

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų